4-Chloro-1,3-dimethyl-1H-pyrazole-5-carbaldehyde
Overview
Description
“4-Chloro-1,3-dimethyl-1H-pyrazole-5-carbaldehyde” is a chemical compound with the CAS Number: 1227241-53-3 . It has a molecular weight of 158.59 . It is in the form of a powder .
Molecular Structure Analysis
The molecular structure of “this compound” comprises two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms . The InChI Code is 1S/C6H7ClN2O/c1-4-6 (7)5 (3-10)9 (2)8-4/h3H,1-2H3 .
Scientific Research Applications
Synthesis and Structural Analysis
The compound 4-Chloro-1,3-dimethyl-1H-pyrazole-5-carbaldehyde serves as a crucial intermediate in synthesizing novel pyrazole derivatives. Studies have demonstrated its utility in creating diverse chemical structures with potential applications in materials science and pharmaceuticals. For example, Xu and Shi (2011) elaborated on the synthesis and crystal structure of a related compound, highlighting the significance of such molecules in understanding molecular interactions and designing targeted chemical entities (Xu & Shi, 2011).
Application in Heterocyclic Synthesis
The versatility of this compound extends to the synthesis of heterocyclic compounds, which are pivotal in drug discovery and development. Attaryan et al. (2006) explored its formylation using Vilsmeier-Haak reactions, producing 4-formyl derivatives crucial for further chemical transformations (Attaryan et al., 2006). Similarly, Orrego-Hernández et al. (2015) demonstrated its application in chemoselective synthesis, offering pathways to synthesize alkylamino derivatives efficiently (Orrego-Hernández et al., 2015).
Catalytic Reactions and Complex Synthesis
The compound's utility is further illustrated in catalytic reactions and the synthesis of complex molecular structures. Gouda et al. (2016) reviewed its role as a synthon in heterocyclic synthesis, emphasizing its importance in creating a variety of novel heterocyclic systems with potential biological activity (Gouda et al., 2016). This highlights the compound's contribution to advancing synthetic methodologies and discovering new therapeutic agents.
Novel Compound Creation
Research efforts have also focused on the synthesis of novel compounds through the manipulation of this compound. Al-Ghamdi (2019) reported on the synthesis of new pyrazole derivatives with antimicrobial activity, showcasing the potential for developing new drugs based on this chemical scaffold (Al-Ghamdi, 2019).
Safety and Hazards
The safety information for “4-Chloro-1,3-dimethyl-1H-pyrazole-5-carbaldehyde” includes several hazard statements: H302, H315, H319, H335 . Precautionary measures include avoiding long-term or frequent contact with the compound, avoiding inhalation of its dust or solution, and storing it in a sealed container away from oxidizing agents and strong acids .
Properties
IUPAC Name |
4-chloro-2,5-dimethylpyrazole-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O/c1-4-6(7)5(3-10)9(2)8-4/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVYPCHJPARKYPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1Cl)C=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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